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Executive Summary

Target Compound: (3-Aminobenzoyl)urea CAS Registry Number: 218935-75-2 Molecular
Formula: CsHeN3O2 Molecular Weight: 179.18 g/mol [1][2]

This guide addresses the physicochemical characterization of (3-Aminobenzoyl)urea, a
specialized intermediate in medicinal chemistry and agrochemical synthesis. Unlike its parent
compound (Benzoylurea) or common isomers, the specific melting point (MP) of pure (3-
Aminobenzoyl)urea is rarely documented in open literature, creating a critical data gap for
researchers.

Core Insight: While the parent compound Benzoylurea exhibits a sharp melting point at 209—
210°C, the introduction of an amino group at the meta position alters the crystal lattice energy.
Based on structural analogs (e.g., the shift from Benzamide to 3-Aminobenzamide),
researchers should anticipate a melting transition distinct from the parent, likely within the 190—
215°C range, subject to purity. This guide provides the comparative data and experimental
protocols required to empirically validate the compound's identity and purity.
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Physicochemical Profile & Comparative Analysis

To validate (3-Aminobenzoyl)urea, it is essential to compare its thermal behavior against its
structural precursors and isomers. The table below establishes the "Reference Standards" for
identity confirmation.

ble 1: . i :

Compound Chemical Melting Point Structural
CAS Number
Class Name (°C) Relevance
(3- .
_ Undetermined Target
Target Aminobenzoyl)ur  218935-75-2 ]
(Est. 190-215)* Intermediate
ea
Primary
Parent Benzoylurea 614-22-2 209 - 210 Reference
Standard
3- Starting Material
Precursor ] ] 3544-24-9 115-116 ]
Aminobenzamide / Impurity
] Common
Impurity Urea 57-13-6 132 -135
Degradant
(3- iy
) Positional Isomer
Isomer Aminophenyl)jure  25711-72-2 >300 (Decomp.) -
(Aniline-based)
a

*Note: The estimated range is derived from Structure-Activity Relationship (SAR) analysis of
benzoylurea derivatives. The presence of the meta-amino group typically disrupts the planar
symmetry of the benzoylurea backbone, potentially lowering the MP relative to the parent,
though additional H-bonding may counteract this effect.

Structural Analysis & Causality

Understanding the molecular architecture explains the thermal properties and solubility
challenges associated with this compound.
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The Benzoylurea Scaffold

The benzoylurea moiety (Ph-CO-NH-CO-NH2) is characterized by a system of conjugated
carbonyls and amine groups. This structure facilitates the formation of an extensive
intermolecular hydrogen bonding network, leading to:

e High Melting Points: Typically >200°C for the unsubstituted parent.

o Low Solubility: Poor solubility in non-polar solvents; requires polar aprotic solvents (DMSO,
DMF) for analysis.

The Meta-Amino Effect

Substituting a hydrogen with an amino group (-NH2) at the 3-position (meta) introduces two
competing effects:

 Lattice Disruption: The substituent can sterically hinder the optimal "stacking” of the planar
benzoylurea sheets, potentially lowering the melting point (analogous to Benzamide MP
128°C

3-Aminobenzamide MP 115°C).

+ H-Bonding Donor: The amine adds a new hydrogen bond donor, which could increase lattice
energy.

¢ Result: The thermal transition is expected to be sharp but may be accompanied by
decomposition (browning) due to the thermal instability of the urea linkage at high
temperatures.

Experimental Protocol: Determination & Validation

Due to the thermal instability of urea derivatives near their melting points, standard capillary
methods can yield variable results. Differential Scanning Calorimetry (DSC) is the gold
standard for this application.

Workflow Diagram: Characterization Decision Tree
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Sample: (3-Aminobenzoyl)urea
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Figure 1: Decision tree for validating (3-Aminobenzoyl)urea based on thermal transitions.
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Protocol A: Capillary Melting Point (Routine)

o Equipment: Digital Melting Point Apparatus (e.g., Buchi or Stuart).
» Ramp Rate: Fast ramp (10°C/min) to 180°C, then slow ramp (1-2°C/min).
o Observation: Watch for "sweating" (solvent loss) vs. true melting (meniscus formation).

o Decomposition Warning: If the sample turns brown/black before melting, report as
"Decomposition Point" (

Protocol B: Differential Scanning Calorimetry (DSC)
(Definitive)

e Pan: Aluminum, crimped (vented to allow gas escape if decomp occurs).
o Atmosphere: Nitrogen purge (50 mL/min).
e Program: Equilibrate at 40°C

Ramp 10°C/min to 250°C.

e Success Criteria: A single sharp endothermic peak in the 190-215°C region indicates high
purity. A broad peak or multiple events suggests eutectic mixtures with precursors.

Synthesis & Purity Considerations

The melting point is a critical quality attribute (CQA) dependent on the synthesis route.
Impurities from the synthesis will significantly depress the melting point (Eutectic effect).

Common Synthesis Route:
Key Impurities affecting MP:
» Biuret: Formed if reaction temperature is too high during urea formation.

e 3-Aminobenzamide: Residual starting material (MP ~115°C).
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» Solvent Inclusions: Benzoylureas trap solvents easily; ensure thorough drying under vacuum
at 50°C before MP determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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